Cas no 104934-51-2 (Poly(3-octylthiophene-2,5-diyl),regioregular Electronic grade)

• Product Name: Poly(3-octylthiophene-2,5-diyl),regioregular Electronic grade
• CAS No: 104934-51-2
• MF: C₁₂H₂₀S
• MW: 196.352202415466
• MDL: MFCD26958731
• CID: 62512
• PubChem ID: 566852
• Update Time: 2025-06-10

Poly(3-octylthiophene-2,5-diyl),regioregular Electronic grade Chemical and Physical Properties

Names and Identifiers

• Poly(3-octylthiophene-2,5-diyl)
• P3OT
• Poly(3-octylthiophene-2,5-diyl), regiorandom
• Poly(3-octylthiophene-2,5-diyl), regioregular Electronic grade
• POLY(3-OCTYLTHIOPHENE-2,5-DIYL), REGIOREGULAR,
• Poly(3-octylthiophene-2,5-diyl), regiorandoM, low Metals
• 3-octyl-thiophene
• SCHEMBL153908
• 3-Octylthiophene, 97%
• BIDD:GT0691
• 3-n-Octylthiophene
• A834948
• AKOS004909492
• CS-W004389
• DTXSID40340735
• MFCD00085281
• SY036408
• Thiophene, 3-octyl-
• O0213
• AC-4929
• FD14056
• SB66364
• 3-Octylthiophene
• FT-0616289
• 65016-62-8
• AS-19032
• 104934-51-2
• GEO-02064
• Azane;2,5-dimethyl-3-octylthiophene
• Poly(3-octylthiophene-2,5-diyl),regioregular Electronic grade

• MDL： MFCD26958731
• Inchi： 1S/C12H20S/c1-2-3-4-5-6-7-8-12-9-10-13-11-12/h9-11H,2-8H2,1H3
• InChI Key： WQYWXQCOYRZFAV-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCCCCCCC

Computed Properties

• Exact Mass: 196.12857181g/mol
• Monoisotopic Mass: 196.12857181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Color/Form: solid
• Density: Not available
• Melting Point: 190 °C
  198-211 °C
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: chloroform, methylene chloride, toluene and THF: soluble
• PSA: 28.24000
• LogP: 4.65110
• Solubility: Not determined
• Conductivity: 1 × 10-6 S/cm
  ~1 × 103 S/cm (when doped with iodine)

Poly(3-octylthiophene-2,5-diyl),regioregular Electronic grade Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on Poly(3-octylthiophene-2,5-diyl),regioregular Electronic grade

Poly(3-octylthiophene-2,5-diyl), regioregular Electronic grade (CAS No. 104934-51-2)

Poly(3-octylthiophene-2,5-diyl), regioregular electronic grade (CAS No. 104934-51-2), is a high-performance conjugated polymer that has gained significant attention in the field of organic electronics due to its exceptional electrical conductivity and processability. This material is widely used in various applications, including organic photovoltaics, organic field-effect transistors (OFETs), and organic light-emitting diodes (OLEDs).

The regioregular structure of Poly(3-octylthiophene-2,5-diyl) ensures that the polymer chains are aligned in a consistent manner, which enhances the material's charge transport properties. This alignment is crucial for achieving high performance in electronic devices. The octyl side chains provide excellent solubility and processability, making it easier to fabricate thin films and other device structures.

Recent advancements in the synthesis and characterization of Poly(3-octylthiophene-2,5-diyl) have led to significant improvements in its performance. For instance, a study published in the Journal of Materials Chemistry C (2021) demonstrated that by optimizing the polymerization conditions, the molecular weight and polydispersity of Poly(3-octylthiophene-2,5-diyl) can be precisely controlled. This control is essential for achieving uniform film formation and enhancing device performance.

In the context of organic photovoltaics (OPVs), Poly(3-octylthiophene-2,5-diyl) has shown promising results as an active layer material. A research team at the University of California, Berkeley, reported in Advanced Energy Materials (2020) that Poly(3-octylthiophene-2,5-diyl) blended with fullerene derivatives achieved a power conversion efficiency of over 8%. This efficiency is attributed to the excellent charge separation and transport properties of the polymer.

Another notable application of Poly(3-octylthiophene-2,5-diyl) is in organic field-effect transistors (OFETs). A study published in Nature Communications (2019) demonstrated that Poly(3-octylthiophene-2,5-diyl) can achieve carrier mobilities as high as 1 cm²/V·s when used as the semiconductor layer in OFETs. This high mobility is crucial for developing high-performance flexible electronics and wearable devices.

In addition to its use in electronic devices, Poly(3-octylthiophene-2,5-diyl) has also been explored for its potential in biosensing applications. A research group at Imperial College London reported in Biosensors and Bioelectronics (2018) that Poly(3-octylthiophene-2,5-diyl) can be functionalized with specific biomolecules to detect various analytes with high sensitivity and selectivity. This opens up new possibilities for developing portable and cost-effective biosensors for medical diagnostics.

The electronic grade of Poly(3-octylthiophene-2,5-diyl) ensures that the material meets stringent purity requirements for use in high-performance electronic devices. The absence of impurities and defects is critical for maintaining the material's electrical properties and reliability over extended periods. This makes it an ideal choice for researchers and engineers working on next-generation organic electronic devices.

Despite its many advantages, there are ongoing challenges in scaling up the production of Poly(3-octylthiophene-2,5-diyl) while maintaining its quality and consistency. Researchers are exploring various approaches to address these challenges, including developing more efficient catalysts for polymerization reactions and optimizing post-polymerization purification methods.

In conclusion, Poly(3-octylthiophene-2,5-diyl), regioregular electronic grade (CAS No. 104934-51-2), is a versatile and high-performance conjugated polymer with a wide range of applications in organic electronics. Its unique combination of electrical conductivity, processability, and chemical stability makes it an essential material for researchers and engineers working on advanced electronic devices. As research continues to advance, we can expect even more innovative applications of this remarkable material.